Cas no 5466-67-1 (2-(cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile)

• Product Name: 2-(cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
• CAS No: 5466-67-1
• MF: C₁₁H₉N₅
• MW: 211.222660779953
• MDL: MFCD00141804
• CID: 942462
• PubChem ID: 230936
• Update Time: 2025-11-02

2-(cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
• (3-Cyan-5,7-dimethyl-pyrazolo[1,5-a]pyrimidin-2-yl)-acetonitril
• (3-cyano-5,7-dimethyl-pyrazolo[1,5-a]pyrimidin-2-yl)-acetonitrile
• AC1L5KLJ
• AC1Q4R91
• Bionet2_000326
• CTK5A2178
• NSC26374
• Pyrazolo[1,5-a]pyrimidine-2-acetonitrile, 3-cyano-5,7-dimethyl-
• CS-0099607
• AKOS005105084
• 9E-034
• MLS000696312
• DTXSID90282530
• CHEMBL1502658
• HMS1364O18
• Pyrazolo[1, 3-cyano-5,7-dimethyl-
• SMR000333423
• 5466-67-1
• HMS2625P21
• MFCD00141804
• NSC-26374

• MDL： MFCD00141804
• Inchi： 1S/C11H9N5/c1-7-5-8(2)16-11(14-7)9(6-13)10(15-16)3-4-12/h5H,3H2,1-2H3
• InChI Key： MCDUPLXIZMMXMM-UHFFFAOYSA-N
• SMILES： N12C(C)=CC(C)=NC1=C(C#N)C(CC#N)=N2

Computed Properties

• Exact Mass: 211.08597
• Monoisotopic Mass: 211.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.28
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.671
• PSA: 77.77
• LogP: 1.28386

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 2-(cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile

Comprehensive Overview of 2-(Cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 5466-67-1)

2-(Cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 5466-67-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of cyanomethyl and carbonitrile functional groups further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for nitrogen-rich heterocycles like 2-(cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors, a hot topic in oncology and inflammation research. The compound's ability to modulate protein-protein interactions has also sparked curiosity in the context of targeted therapy development, aligning with the growing trend of personalized medicine.

From a synthetic perspective, the pyrazolo[1,5-a]pyrimidine core of this compound offers versatility. Its electron-deficient nature allows for selective functionalization, which is crucial for designing highly specific bioactive molecules. This characteristic has made it a subject of study in green chemistry initiatives, where researchers aim to develop sustainable synthetic routes with minimal environmental impact—a key concern for modern chemists.

The compound's physicochemical properties, such as solubility and stability, have been extensively characterized to support its use in various formulations. Its logP value and hydrogen bonding capacity suggest favorable pharmacokinetic profiles, a critical factor in preclinical drug development. These attributes have led to its inclusion in several high-throughput screening libraries, addressing the pharmaceutical industry's need for novel scaffolds.

Beyond pharmaceuticals, 2-(cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile has found applications in agrochemical research. Its structural motifs are being explored for designing next-generation crop protection agents, particularly in the development of environmentally friendly pesticides. This aligns with global efforts to reduce the ecological footprint of agriculture while maintaining efficacy against resistant pests.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate the compound's structure and purity. These methods are essential for quality control in industrial-scale production, ensuring batch-to-batch consistency—a requirement emphasized in Good Manufacturing Practice (GMP) guidelines.

The safety profile of 5466-67-1 has been evaluated through standard in vitro assays, showing promising results for further development. However, as with any chemical entity, proper handling protocols must be followed to mitigate potential risks during laboratory use. This precautionary approach reflects the broader shift toward responsible research practices in the chemical sciences.

Looking ahead, the compound's potential in material science applications is being investigated. Its conjugated system and electron-withdrawing groups make it a candidate for organic electronic materials, particularly in the development of light-emitting diodes (OLEDs) and photovoltaic devices. This interdisciplinary potential underscores the importance of fundamental chemical research in driving technological innovation.

In conclusion, 2-(cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile represents a multifaceted compound with applications spanning medicinal chemistry, agrochemical development, and advanced materials. Its continued study will likely yield novel insights and applications, contributing to solutions for some of today's most pressing scientific challenges.